Cas no 17352-97-5 (rac-(1R,2R)-2-(aminomethyl)cyclopropylmethanol)
rac-(1R,2R)-2-(aminomethyl)cyclopropylmethanol Chemical and Physical Properties
Names and Identifiers
-
- ((1S,2S)-2-(Aminomethyl)cyclopropyl)methanol
- [(1S,2S)-2-(aminomethyl)cyclopropyl]methanol
- rac-(1R,2R)-2-(aminomethyl)cyclopropylmethanol
- 17352-97-5
- AKOS022171681
- DTXSID30693368
- [trans-2-(aminomethyl)cyclopropyl]methanol
-
- Inchi: 1S/C5H11NO/c6-2-4-1-5(4)3-7/h4-5,7H,1-3,6H2/t4-,5-/m1/s1
- InChI Key: CVFJLNNLCHRICT-RFZPGFLSSA-N
- SMILES: OC[C@H]1C[C@@H]1CN
Computed Properties
- Exact Mass: 101.084063974g/mol
- Monoisotopic Mass: 101.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 65.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 46.2Ų
rac-(1R,2R)-2-(aminomethyl)cyclopropylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1277662-0.05g |
rac-[(1R,2R)-2-(aminomethyl)cyclopropyl]methanol |
17352-97-5 | 95% | 0.05g |
$315.0 | 2023-06-08 | |
| Enamine | EN300-1277662-0.1g |
rac-[(1R,2R)-2-(aminomethyl)cyclopropyl]methanol |
17352-97-5 | 95% | 0.1g |
$470.0 | 2023-06-08 | |
| Enamine | EN300-1277662-0.25g |
rac-[(1R,2R)-2-(aminomethyl)cyclopropyl]methanol |
17352-97-5 | 95% | 0.25g |
$672.0 | 2023-06-08 | |
| Enamine | EN300-1277662-0.5g |
rac-[(1R,2R)-2-(aminomethyl)cyclopropyl]methanol |
17352-97-5 | 95% | 0.5g |
$1058.0 | 2023-06-08 | |
| Enamine | EN300-1277662-1.0g |
rac-[(1R,2R)-2-(aminomethyl)cyclopropyl]methanol |
17352-97-5 | 95% | 1g |
$1357.0 | 2023-06-08 | |
| Enamine | EN300-1277662-2.5g |
rac-[(1R,2R)-2-(aminomethyl)cyclopropyl]methanol |
17352-97-5 | 95% | 2.5g |
$2660.0 | 2023-06-08 | |
| Enamine | EN300-1277662-5.0g |
rac-[(1R,2R)-2-(aminomethyl)cyclopropyl]methanol |
17352-97-5 | 95% | 5g |
$3935.0 | 2023-06-08 | |
| Enamine | EN300-1277662-10.0g |
rac-[(1R,2R)-2-(aminomethyl)cyclopropyl]methanol |
17352-97-5 | 95% | 10g |
$5837.0 | 2023-06-08 | |
| Enamine | EN300-1277662-50mg |
rac-[(1R,2R)-2-(aminomethyl)cyclopropyl]methanol |
17352-97-5 | 95.0% | 50mg |
$315.0 | 2023-10-01 | |
| Enamine | EN300-1277662-100mg |
rac-[(1R,2R)-2-(aminomethyl)cyclopropyl]methanol |
17352-97-5 | 95.0% | 100mg |
$470.0 | 2023-10-01 |
rac-(1R,2R)-2-(aminomethyl)cyclopropylmethanol Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on rac-(1R,2R)-2-(aminomethyl)cyclopropylmethanol
Comprehensive Overview of rac-(1R,2R)-2-(aminomethyl)cyclopropylmethanol (CAS No. 17352-97-5)
rac-(1R,2R)-2-(aminomethyl)cyclopropylmethanol (CAS No. 17352-97-5) is a chiral cyclopropane derivative with significant potential in pharmaceutical and chemical research. This compound features a unique structure combining an aminomethyl group and a hydroxymethyl group on a cyclopropane ring, making it a valuable intermediate in drug discovery. Its stereochemistry, particularly the (1R,2R) configuration, plays a crucial role in its biological activity and synthetic applications.
The growing interest in cyclopropyl-containing compounds in medicinal chemistry has spotlighted rac-(1R,2R)-2-(aminomethyl)cyclopropylmethanol. Researchers are increasingly exploring its utility in designing enzyme inhibitors, receptor modulators, and bioactive molecules. The compound's rigid cyclopropane ring enhances metabolic stability, a key consideration in modern drug development. Recent studies highlight its potential in targeting neurological disorders and inflammatory conditions, aligning with the industry's focus on central nervous system (CNS) therapeutics.
From a synthetic perspective, rac-(1R,2R)-2-(aminomethyl)cyclopropylmethanol serves as a versatile building block. Its chiral centers allow for the creation of stereochemically complex molecules, addressing the pharmaceutical demand for enantiopure drugs. The compound's aminomethyl and hydroxymethyl functionalities enable diverse chemical modifications, facilitating the development of structure-activity relationships (SAR) in drug candidates. This adaptability makes it particularly valuable in fragment-based drug design, a trending approach in precision medicine.
The market for chiral intermediates like rac-(1R,2R)-2-(aminomethyl)cyclopropylmethanol is expanding rapidly, driven by the pharmaceutical industry's need for optically pure compounds. With the global chiral technology market projected to grow significantly, this compound is gaining attention from contract research organizations (CROs) and drug manufacturers. Its application in asymmetric synthesis and catalysis further enhances its commercial value, particularly in the production of small molecule therapeutics.
Quality control and characterization of rac-(1R,2R)-2-(aminomethyl)cyclopropylmethanol are critical aspects of its utilization. Advanced analytical techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and confirm stereochemistry. These quality measures are essential for researchers investigating the compound's pharmacokinetic properties and toxicological profile, particularly in early-stage drug discovery programs.
Environmental and safety considerations for rac-(1R,2R)-2-(aminomethyl)cyclopropylmethanol follow standard laboratory protocols for amino alcohols. While not classified as hazardous, proper handling procedures are recommended to maintain compound integrity and ensure researcher safety. The growing emphasis on green chemistry in pharmaceutical synthesis has prompted investigations into more sustainable production methods for such intermediates, aligning with global ESG (Environmental, Social, and Governance) initiatives in the chemical industry.
Future research directions for rac-(1R,2R)-2-(aminomethyl)cyclopropylmethanol may explore its potential in bioconjugation chemistry and prodrug development. The compound's structural features make it an attractive candidate for creating targeted drug delivery systems, particularly in antibody-drug conjugates (ADCs) and other biopharmaceutical applications. As the pharmaceutical industry continues to prioritize personalized medicine, the demand for specialized chiral building blocks like this compound is expected to rise.
In conclusion, rac-(1R,2R)-2-(aminomethyl)cyclopropylmethanol (CAS No. 17352-97-5) represents a valuable chemical entity with diverse applications in drug discovery and development. Its unique structural characteristics, combined with the growing importance of chiral chemistry in pharmaceuticals, position it as a compound of significant interest to researchers and industry professionals alike. As synthetic methodologies advance and therapeutic targets evolve, this cyclopropane derivative is likely to play an increasingly important role in the development of next-generation pharmaceuticals.
17352-97-5 (rac-(1R,2R)-2-(aminomethyl)cyclopropylmethanol) Related Products
- 1074-62-0(4-(Aminomethyl)cyclohexylmethanol)
- 17879-23-1(trans-4-(aminomethyl)cyclohexylmethanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)